3,5-Difluoro-N-methyl-2-nitroaniline

• Molecular Formula: C7H6F2N2O2
• Molecular Weight: 188.13 g/mol
• IUPAC Name: 3,5-difluoro-N-methyl-2-nitroaniline
• InChI: InChI=1S/C7H6F2N2O2/c1-10-6-3-4(8)2-5(9)7(6)11(12)13/h2-3,10H,1H3
• InChI Key: HJKZGKMJUUPEGQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]

Description

3,5-Difluoro-N-methyl-2-nitroaniline is a useful research compound. Its molecular formula is C7H6F2N2O2 and its molecular weight is 188.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,3,5-Trifluoro-2-nitrobenzene (3.0 g, 16.90 mmol) was dissolved in EtOH (29.7 mL) and Methylamine 40% in Water (1.44 mL, 17.80 mmol) was added dropwise at 0° C. The color went from bright yellow to an orange precipitate within 20 min. After 4 h at RT. 0.66 mL of Methylamine was added (9 mmol). To complete the reaction, an additional 0.26 ml (3.6 mmol) of Methylamine was added after 2 h at RT. The completion was achieved within 20 min. Water (75 mL) was added to the reaction mixture and the solid was isolated by filtration, washed with water (2*10 mL) and dried over high vacuum to afford 2.64 g of 3,5-difluoro-N-methyl-2-nitrobenzenamine (Yield: 83%) as an orange solid.